Cas no 2098102-72-6 (4-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)-4-oxobutanoic acid)

• Product Name: 4-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)-4-oxobutanoic acid
• CAS No: 2098102-72-6
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 5047074
• Update Time: 2025-05-26

4-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-oxa-6-azabicyclo[3.1.1]heptan-6-yl)-4-oxobutanoic acid
• 4-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)-4-oxobutanoic acid

• Inchi： 1S/C9H13NO4/c11-8(1-2-9(12)13)10-6-3-7(10)5-14-4-6/h6-7H,1-5H2,(H,12,13)
• InChI Key： OXOHVZPMFYIVIN-UHFFFAOYSA-N
• SMILES： O1CC2CC(C1)N2C(CCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: -1
• Topological Polar Surface Area: 66.8

Additional information on 4-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)-4-oxobutanoic acid

4-(3-Oxa-6-Azabicyclo[3.1.1]Heptan-6-Yl)-4-Oxobutanoic Acid: A Comprehensive Overview

The compound 4-(3-Oxa-6-Azabicyclo[3.1.1]Heptan-6-Yl)-4-Oxobutanoic Acid, identified by the CAS number 2098102-72-6, is a unique bicyclic amine derivative with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxaazabicyclo compounds, which are known for their rigid and versatile structures, making them ideal for drug design and material science.

The structure of this compound features a bicyclic system with an oxygen atom at position 3 and a nitrogen atom at position 6, creating a fused ring system that imparts stability and bioactivity. The presence of the carboxylic acid group at position 4 further enhances its functional versatility, enabling it to participate in various chemical reactions such as esterification and amidation.

Recent studies have highlighted the importance of bicyclic amine derivatives like this compound in drug discovery. For instance, researchers have explored its potential as a lead compound in the development of new antibiotics, antiviral agents, and anticancer drugs. The rigid structure of the bicyclic system allows for precise molecular interactions, which are crucial for targeting specific biological pathways.

In addition to its pharmacological applications, this compound has shown promise in material science. Its unique structure can be utilized in the synthesis of advanced polymers and materials with tailored mechanical properties. For example, recent research has demonstrated its ability to act as a building block for self-healing materials, which can autonomously repair damage under certain conditions.

The synthesis of 4-(3-Oxa-6-Azabicyclo[3.1.1]Heptan-6-Yl)-4-Oxobutanoic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the bicyclic core through ring-closing reactions and subsequent functionalization to introduce the carboxylic acid group.

One of the most exciting developments in this field is the use of computational chemistry to optimize the synthesis and properties of this compound. By employing molecular modeling techniques, researchers can predict the most favorable reaction pathways and identify potential challenges before conducting experiments.

In conclusion, 4-(3-Oxa-6-Azabicyclo[3.1.1]Heptan-6-Yl)-4-Oxobutanoic Acid represents a significant advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool in both academic and industrial settings.